Interlayer coupling controlled electronic and magnetic properties of two-dimensional VOCl2/PtTe2 van der Waals heterostructure
RSC Advances Pub Date: 2023-12-01 DOI: 10.1039/D3RA07237A
Abstract
The coupling of hetero monolayers into van der Waals (vdW) heterostructures has become an effective way to obtain tunable physical and chemical properties of two dimensional (2D) materials. In this work, based on first principles calculations, we systematically explore the electronic and magnetic properties of a 2D VOCl2/PtTe2 heterostructure. Our results indicate that the ground state of the VOCl2/PtTe2 heterostructure is a ferromagnetic (FM) metal with large magnetic anisotropy energy, among which, the VOCl2 “sublayer” shows FM half metallic properties while the PtTe2 “sublayer” shows nonmagnetic metallic properties. The Curie temperature (TC) of VOCl2/PtTe2 is 111 K. Moreover, the FM–antiferromagnetic (AFM) phase transition can be obtained under biaxial strain. Our work provides an effective way to improve the performance of 2D monolayers in nano-electronic devices.
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